Cas no 313266-98-7 (6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one)

• Product Name: 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one
• CAS No: 313266-98-7
• MF: C₂₀H₁₅Br₂NO₄S
• MW: 525.210402727127
• CID: 5866447
• PubChem ID: 5181671
• Update Time: 2025-11-06

6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromo-3-(2-(4-methoxyphenyl)thiazolidine-3-carbonyl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 6,8-dibromo-3-[[2-(4-methoxyphenyl)-3-thiazolidinyl]carbonyl]-
• 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]chromen-2-one
• AKOS002384455
• 313266-98-7
• Oprea1_722405
• 6,8-dibromo-3-{[2-(4-methoxyphenyl)-1,3-thiazolidin-3-yl]carbonyl}-2H-chromen-2-one
• F0804-1154
• AG-205/36915163
• 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one

• Inchi： 1S/C20H15Br2NO4S/c1-26-14-4-2-11(3-5-14)19-23(6-7-28-19)18(24)15-9-12-8-13(21)10-16(22)17(12)27-20(15)25/h2-5,8-10,19H,6-7H2,1H3
• InChI Key： RZZHPLJGHVADRL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(Br)C=C(Br)C=C2C=C1C(N1CCSC1C1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 524.90680g/mol
• Monoisotopic Mass: 522.90885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one

Introduction to 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one and Its Significance in Modern Chemical Research

The compound with the CAS number 313266-98-7, identified as 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This intricate structure, featuring a chromenone core adorned with bromine substituents and a thiazolidine moiety linked through a carbonyl group, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery.

Chromenone derivatives are well-documented for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of bromine atoms in the molecular framework of this compound enhances its reactivity, making it a valuable scaffold for further chemical modifications. Such modifications can be tailored to optimize pharmacokinetic profiles, target specific biological pathways, or improve binding affinity to therapeutic targets.

The thiazolidine ring in the structure of 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one is particularly noteworthy. Thiazolidine derivatives are known for their role in stabilizing bioactive molecules by introducing a rigid heterocyclic ring system. This feature can contribute to the compound's solubility, metabolic stability, and overall bioavailability. Additionally, the 4-methoxyphenyl substituent introduces a hydrophobic pocket that can interact favorably with biological receptors, further enhancing the compound's potential as a lead molecule in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies suggest that 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one may exhibit strong interactions with enzymes and receptors involved in cancer progression and inflammation. This aligns with the growing interest in developing small-molecule inhibitors that disrupt these critical pathways.

In the context of oncology research, chromenone derivatives have shown promise as anti-cancer agents due to their ability to induce apoptosis and inhibit proliferation in tumor cells. The brominated chromeno-thiazolidine structure of this compound may enhance its ability to cross cell membranes and accumulate at tumor sites, improving therapeutic efficacy. Furthermore, the methoxy group on the phenyl ring could modulate metabolic degradation, extending the compound's half-life in vivo.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. The structural features of 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one suggest it may interfere with inflammatory signaling pathways by inhibiting key enzymes such as COX-2 or NF-κB. Preliminary studies have indicated that analogs with similar scaffolds exhibit significant anti-inflammatory effects in preclinical models.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the chromeno-thiazolidine core efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for targeted biological activity.

From a regulatory perspective, compounds like 6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. This includes toxicology studies to assess potential side effects and pharmacokinetic assessments to determine optimal dosing regimens. The presence of bromine atoms necessitates careful handling during synthesis and purification to prevent unwanted side reactions or impurities that could compromise safety.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By analyzing vast datasets of chemical structures and biological activities, computational models can predict which compounds are most likely to succeed in preclinical trials. This approach has already been instrumental in identifying novel therapeutic agents for various diseases.

In conclusion,6,8-dibromo-3-[2-(4-methoxyphenyl)-1,3-thiazolidine-3-carbonyl]-2H-chromen-2-one (CAS no 313266-98-7) represents a structurally complex yet promising molecule with significant potential in pharmaceutical research. Its unique combination of chromenone and thiazolidine moieties offers multiple avenues for further development into effective therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.